diethyl-1,3,4-thiadiazole
Overview
Description
Diethyl-1,3,4-thiadiazole (DET) is an organic compound that belongs to the class of thiadiazoles and has been widely used in scientific research. It has been found to have a variety of applications in different fields, including biochemistry, physiology, and pharmacology. DET is a colorless liquid with a pungent odor, and is soluble in water and organic solvents. It is also a strong reducing agent, which makes it useful for many laboratory experiments.
Scientific Research Applications
Diethyl-1,3,4-thiadiazole has been extensively studied and found to have a variety of applications in scientific research. It has been used as a catalyst for the synthesis of various organic compounds, as a reagent for the synthesis of heterocyclic compounds, and as a reducing agent for the reduction of aromatic compounds. Additionally, diethyl-1,3,4-thiadiazole has been found to possess antioxidant and anti-inflammatory properties, making it useful for the treatment of various diseases.
Mechanism of Action
The mechanism of action of diethyl-1,3,4-thiadiazole is not fully understood, but it is believed to involve the formation of a complex between the diethyl-1,3,4-thiadiazole molecule and the target molecule. This complex then undergoes a series of redox reactions, resulting in the formation of a product. Additionally, diethyl-1,3,4-thiadiazole has been found to interact with various enzymes, receptors, and other proteins, which can lead to the activation or inhibition of various cellular pathways.
Biochemical and Physiological Effects
diethyl-1,3,4-thiadiazole has been found to have a variety of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which can be beneficial in the treatment of various diseases. Additionally, it has been found to have an inhibitory effect on the growth of certain bacteria, as well as an inhibitory effect on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The use of diethyl-1,3,4-thiadiazole in laboratory experiments has several advantages. It is a strong reducing agent, which makes it useful for synthesizing a variety of organic compounds. Additionally, it is relatively inexpensive and readily available, which makes it a cost-effective choice for laboratory experiments. However, diethyl-1,3,4-thiadiazole is also a highly reactive compound, which can lead to the formation of unwanted byproducts in some reactions.
Future Directions
The potential applications of diethyl-1,3,4-thiadiazole in scientific research are vast, and further research is needed to fully understand its mechanism of action and potential therapeutic applications. Additionally, further research is needed to understand the biochemical and physiological effects of diethyl-1,3,4-thiadiazole and to develop new methods of synthesis. Additionally, further research is needed to explore the potential applications of diethyl-1,3,4-thiadiazole in drug delivery and other medical applications. Finally, further research is needed to develop new methods of synthesis that are more efficient and cost-effective.
Synthesis Methods
Diethyl-1,3,4-thiadiazole can be synthesized through several methods, including the reaction of diethylamine with 1,3,4-thiadiazole-5-thiol, the reaction of diethyl sulfide with 1,3,4-thiadiazole-5-thiol, and the reaction of 1,3,4-thiadiazole-5-thiol with ethyl bromide. The reaction of diethylamine with 1,3,4-thiadiazole-5-thiol is the most common method of synthesis. In this reaction, diethylamine is first reacted with 1,3,4-thiadiazole-5-thiol in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form diethyl-1,3,4-thiadiazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis of diethyl-1,3,4-thiadiazole can be achieved through a multistep reaction pathway starting from readily available starting materials.", "Starting Materials": [ "Ethylamine", "Sulfuric acid", "Sodium nitrite", "Sodium azide", "Sodium ethoxide", "Acetic anhydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl bromide" ], "Reaction": [ "Step 1: Ethylamine is reacted with sulfuric acid to form ethylammonium sulfate.", "Step 2: Sodium nitrite is added to the ethylammonium sulfate solution to form diazonium ethyl sulfate.", "Step 3: Sodium azide is added to the diazonium ethyl sulfate solution to form ethyl azido sulfonate.", "Step 4: Sodium ethoxide is added to the ethyl azido sulfonate solution to form ethyl 1,2,4-triazole-3-thiolate.", "Step 5: Acetic anhydride is added to the ethyl 1,2,4-triazole-3-thiolate solution to form ethyl 1,2,4-triazole-3-acetate.", "Step 6: Hydrochloric acid is added to the ethyl 1,2,4-triazole-3-acetate solution to form ethyl 1,3,4-thiadiazole-2-acetate.", "Step 7: Sodium bicarbonate is added to the ethyl 1,3,4-thiadiazole-2-acetate solution to form diethyl-1,3,4-thiadiazole." ] } | |
CAS RN |
40928-84-5 |
Product Name |
diethyl-1,3,4-thiadiazole |
Molecular Formula |
C6H10N2S |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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